4-{1-[(4-tert-butylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}-1-methylpyrrolidin-2-one
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Overview
Description
The compound is a complex organic molecule. It contains a pyrrolidin-2-one group, which is a five-membered lactam (a cyclic amide). It also contains a 1,3-benzodiazol-2-yl group, which is a type of benzodiazole, a bicyclic compound consisting of a benzene ring fused to a diazole ring. The presence of the tert-butylphenyl group indicates a phenyl ring substituted with a tert-butyl group .
Synthesis Analysis
The synthesis of such a compound would likely involve multiple steps, starting from simpler building blocks. The exact synthesis route would depend on the available starting materials and the desired route of synthesis .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the benzodiazole and pyrrolidin-2-one groups suggests that the compound may have interesting electronic properties .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the functional groups present in it. The benzodiazole and pyrrolidin-2-one groups could potentially participate in a variety of chemical reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as its polarity, solubility, melting point, boiling point, and stability would be determined by the functional groups present in the molecule .Scientific Research Applications
Polymer Science and Material Chemistry
A study by Kricheldorf et al. (2005) on the polycondensation of 1,3,5-Tris(4-fluorobenzoyl)benzene with various diphenols, including compounds related to 4-{1-[(4-tert-butylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}-1-methylpyrrolidin-2-one, highlighted the synthesis of multicyclic poly(ether ketone)s. These polymers exhibit increased chain stiffness and a high tendency towards cyclization, which is crucial for developing advanced materials with specific mechanical and thermal properties (Kricheldorf et al., 2005).
Medicinal Chemistry and Drug Design
In medicinal chemistry, the structural features of this compound have been explored for the development of novel calcium antagonists with antioxidant activity. Kato et al. (1999) synthesized a series of thiazolidinone derivatives, demonstrating that the lipophilicity of the phenyl group and the length of the alkyl chains significantly influence Ca(2+) antagonistic activity. This research underlines the compound's potential in designing new therapeutics for cardiovascular diseases (Kato et al., 1999).
Chemical Synthesis and Catalysis
The chemical synthesis and catalysis applications of compounds related to this compound have been illustrated by Shibata and Mizuguchi (2010). They studied the crystal structure and hydrogen bonding patterns of similar compounds, providing insights into their use as catalysts or in the design of molecular materials with specific functionalities (Shibata & Mizuguchi, 2010).
Photophysical and Electrochemical Studies
Deniz et al. (2013) synthesized biphenyl-containing conjugated copolymers for investigating their electrochemical and photophysical properties. Their research demonstrates the potential of using compounds similar to this compound in the development of novel materials for optoelectronic applications, highlighting their reversible redox behavior and multichromic properties (Deniz et al., 2013).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
4-[1-[(4-tert-butylphenyl)methyl]benzimidazol-2-yl]-1-methylpyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27N3O/c1-23(2,3)18-11-9-16(10-12-18)14-26-20-8-6-5-7-19(20)24-22(26)17-13-21(27)25(4)15-17/h5-12,17H,13-15H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBSWSYDKQMKANC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)CN2C3=CC=CC=C3N=C2C4CC(=O)N(C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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